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Compound of Interest

Compound Name: Maropitant-d3

cat. No.: B15144992

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the safety data for Maropitant-d3. The
information is compiled from available safety data sheets (SDS) for Maropitant and its citrate
salt, which are structurally and functionally analogous to Maropitant-d3. This document is
intended to inform researchers and laboratory personnel on the safe handling, storage, and
emergency procedures related to this compound.

Chemical and Physical Properties

Maropitant-d3 is the deuterated analogue of Maropitant, a neurokinin-1 (NK-1) receptor
antagonist.[1] The deuterium labeling is primarily used for pharmacokinetic and metabolic
studies.[2] While a specific safety data sheet for Maropitant-d3 is not publicly available, the
safety profile is expected to be comparable to that of Maropitant.
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Property

Data

Chemical Name

(2S,3S)-2-Benzhydryl-N-[5-tert-butyl-2-

(methoxy-d3)benzyl]lquinuclidin-3-amine

Synonyms

(2S-cis)-N-[[5-(1,1-Dimethylethyl)-2-(methoxy-
d3)phenyllmethyl]-2-(diphenylmethyl)-1-
azabicyclo[2.2.2]octan-3-amine

Molecular Formula

C32H37D3N20

Molecular Weight

471.69 g/mol [1]

Appearance

Not Available

Storage Temperature

2-8°C Refrigerator[1]

Hazard Identification and GHS Classification

Maropitant is classified with the following hazards according to the Globally Harmonized

System (GHS):

Hazard Class

Hazard Statement

Skin Sensitization, Category 1

H317: May cause an allergic skin reaction.[3][4]

Serious Eye Irritation, Category 2A

H319: Causes serious eye irritation.[3][4]

Specific Target Organ Toxicity (Repeated
Exposure), Category 2

H373: May cause damage to organs through

prolonged or repeated exposure.[3][4]

Hazardous to the Aquatic Environment, Acute

Hazard, Category 1

H400: Very toxic to aquatic life.[3][4]

Hazardous to the Aquatic Environment, Long-

term Hazard, Category 1

H410: Very toxic to aquatic life with long lasting
effects.[3][4]

Signal Word: Warning

Primary Hazards: Irritant, Health Hazard, Environmental Hazard.[3]
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Experimental Protocols and Safe Handling

While specific experimental protocols for the toxicological studies of Maropitant-d3 are not
detailed in the available documentation, standard procedures for handling chemical
compounds of this nature should be strictly followed.

Personal Protective Equipment (PPE):
o Eye/Face Protection: Wear tightly fitting safety goggles.
o Skin Protection: Wear protective gloves and a lab coat.

» Respiratory Protection: Not required for normal use. If dust is generated, use a NIOSH-
approved respirator.

Handling Procedures:

e Avoid contact with skin and eyes.[5]

» Do not breathe dust.

e Wash hands thoroughly after handling.[5]

e Handle in a well-ventilated area.

Storage:

o Store in a tightly closed container in a cool, dry, and well-ventilated place.

 Recommended storage is at 2-8°C.[1]

First Aid Measures

In the event of exposure, follow these first aid protocols.
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Exposure Route

First Aid Measures

Inhalation

Move the person to fresh air. If breathing is
difficult, give oxygen. Seek medical attention if

symptoms persist.[4]

Skin Contact

Immediately wash the affected area with soap
and water.[4] Remove contaminated clothing.
Seek medical attention if irritation or a rash

develops.

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, lifting lower and upper
eyelids occasionally.[4][6] Remove contact
lenses if present and easy to do. Seek

immediate medical attention.[6]

Ingestion

Do NOT induce vomiting. Rinse mouth with
water. Seek medical attention if symptoms
persist.[4][6]

Toxicological Information

The toxicological properties of Maropitant-d3 are expected to be similar to those of Maropitant.

Toxicity Data

Value

Acute Oral LD50 (Rat)

> 2000 mg/kg[7]

Primary Irritant Effect

Irritating to eyes.[4] No significant irritant effect
on the skin.[4]

Sensitization

May cause an allergic skin reaction through skin

contact.[4]

Carcinogenicity

Not listed as a carcinogen by IARC, NTP, or
OSHA.[4]

Specific Target Organ Toxicity (Repeated
Exposure)

May cause damage to organs (lungs and liver)

through prolonged or repeated oral exposure.[6]
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Click to download full resolution via product page

Caption: Workflow for the safe handling of Maropitant-d3.

First Aid Procedures for Exposure

Exposure Event

Move to Fresh Air

Seek Medical Attention

Click to download full resolution via product page
Caption: First aid response to Maropitant-d3 exposure.

Disclaimer: This document is intended as a guide and is not a substitute for a formal Safety
Data Sheet. Researchers should always consult the most current SDS for any chemical before
use and adhere to all institutional safety protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Technical Safety Guide: Maropitant-d3]. BenchChem,
[2025]. [Online PDF]. Available at: [https://www.benchchem.com/product/b15144992#safety-
data-sheet-for-maropitant-d3]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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